Cas no 51440-82-5 (4-methyl-3h-1,3-oxazine-2,6-dione)

4-methyl-3h-1,3-oxazine-2,6-dione structure
51440-82-5 structure
Product Name:4-methyl-3h-1,3-oxazine-2,6-dione
CAS No:51440-82-5
MF:C5H5NO3
MW:127.098101377487
CID:1575072
PubChem ID:535707
Update Time:2025-04-21

4-methyl-3h-1,3-oxazine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-3h-1,3-oxazine-2,6-dione
    • 4-Methyl-2H-1,3-oxazine-2,6(3H)-dione
    • 4-Methyl-1,3-oxazine-2,6[3H]-dione
    • AC1LBH8G
    • STOCK4S-25549
    • CTK6B4226
    • MolPort-000-263-281
    • 4-methyl-1,3-oxazine-2,6-dione
    • STL341717
    • ZINC00532355
    • AKOS002735724
    • 4-Methyl-2H-1,3-oxazine-2,6(3H)-dione; 4-Methyl-1,3-oxazine-2,6[3H]-dione; AC1LBH8G; STOCK4S-25549; CTK6B4226; MolPort-000-263-281; 4-methyl-1,3-oxazine-2,6-dione; STL341717; ZINC00532355; AKOS002735724;
    • 4-methyl-2H-1,3-oxazine-2,6-(3H)-dione
    • 4-Methyl-2H-1,3-oxazine-2,6(3H)-dione #
    • InChI=1/C5H5NO3/c1-3-2-4(7)9-5(8)6-3/h2H,1H3,(H,6,8
    • 51440-82-5
    • DTXSID30336708
    • SCHEMBL1399872
    • 1,3-OXAZINE,2,6-DIONE,4-METHYL,1,2,3,6-TETRAHYDRO
    • 2H-1,3-oxazine-2,6(3H)-dione, 4-methyl-
    • Inchi: 1S/C5H5NO3/c1-3-2-4(7)9-5(8)6-3/h2H,1H3,(H,6,8)
    • InChI Key: OIAKGMHQBFLCTH-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C)NC1=O)=O

Computed Properties

  • Exact Mass: 127.026943022g/mol
  • Monoisotopic Mass: 127.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 55.4Ų
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